Cas no 2680820-35-1 (tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate
• CAS No: 2680820-35-1
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5974879
• PubChem ID: 165935008
• Update Time: 2025-06-25

tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate
• 2680820-35-1
• EN300-7562854

• Inchi： 1S/C16H18N4O2/c1-16(2,3)22-15(21)18-14-13(9-17)11-20(19-14)10-12-7-5-4-6-8-12/h4-8,11H,10H2,1-3H3,(H,18,19,21)
• InChI Key： WPMJMQPPCAOMIA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CN(CC2C=CC=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate

Introduction to tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate (CAS No. 2680820-35-1)

tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate (CAS No. 2680820-35-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-benzyl-4-cyano-1H-pyrazole ring. The presence of the cyano group and the benzyl substituent imparts specific electronic and steric properties that contribute to its biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of synthesis, tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate can be prepared through a multi-step process involving the reaction of tert-butyl isocyanate with 1-benzyl-4-cyanopyrazole. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential industrial production. The detailed synthetic protocols and optimization strategies have been published in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

The biological evaluation of tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate has revealed its promising therapeutic potential. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown neuroprotective effects in cellular models of neurodegenerative diseases, suggesting its potential as a lead compound for the development of novel therapeutic agents.

One of the key mechanisms by which tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate exerts its biological effects is through its ability to modulate intracellular signaling pathways. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and immune responses. By targeting this pathway, the compound can effectively reduce inflammation and prevent tissue damage in various disease models.

Beyond its anti-inflammatory and neuroprotective properties, tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. These findings suggest that this compound may have broad-spectrum antitumor activity and could be further explored for cancer therapy applications.

The safety profile of tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate is another important aspect that has been evaluated in preclinical studies. Toxicity assays conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results are encouraging for its further development as a drug candidate.

In conclusion, tert-butyl N-(1-benzyl-4-cyano-1H-pyrazol-3-yl)carbamate (CAS No. 2680820-35-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.